Cas no 2866353-75-3 (3H-Diazirine-3-butanamine, hydrochloride (1:1))

• Product Name: 3H-Diazirine-3-butanamine, hydrochloride (1:1)
• CAS No: 2866353-75-3
• MF: C₅H₁₂ClN₃
• MW: 149.621879577637
• CID: 5796872
• Update Time: 2025-05-26

3H-Diazirine-3-butanamine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Diazirine-3-butanamine, hydrochloride (1:1)

• Inchi： 1S/C5H11N3.ClH/c6-4-2-1-3-5-7-8-5;/h5H,1-4,6H2;1H
• InChI Key： OCRSRAZYPKSKKO-UHFFFAOYSA-N
• SMILES： N1C(CCCCN)N=1.[H]Cl

Additional information on 3H-Diazirine-3-butanamine, hydrochloride (1:1)

Compound CAS No 2866353-75-3: 3H-Diazirine-3-butanamine hydrochloride (1:1)

The compound CAS No 2866353-75-3, also known as 3H-Diazirine-3-butanamine hydrochloride (1:1), is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of diazirines, which are nitrogen-containing heterocycles with a three-membered ring structure. The presence of the diazirine ring in 3H-Diazirine-3-butanamine hydrochloride confers unique chemical and physical properties, making it a subject of interest in both academic and commercial research.

Recent studies have highlighted the importance of diazirine derivatives in fields such as drug discovery, materials science, and catalysis. The hydrochloride salt form of this compound ensures stability and solubility, which are critical for its application in pharmaceuticals and other industries. Researchers have explored the reactivity of diazirines under various conditions, revealing their potential as intermediates in organic synthesis.

The synthesis of CAS No 2866353-75-3 involves a multi-step process that typically begins with the preparation of the diazirine ring. This is followed by functionalization to introduce the butanamine group. The formation of the hydrochloride salt is essential for isolating the compound in a stable form. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound.

In terms of applications, diazirines like CAS No 2866353-75-3 are being investigated for their role in click chemistry reactions. These reactions are highly efficient and selective, making them ideal for constructing complex molecules. Additionally, the compound has shown promise in bioconjugation studies, where it can serve as a linker between biomolecules and imaging agents or therapeutic drugs.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of diazirines more accurately. These insights are crucial for designing new compounds with tailored functionalities. For instance, computational models have revealed that the diazirine ring in CAS No 2866353-75-3 exhibits significant strain energy, which can be harnessed for selective reactivity under specific conditions.

The stability and reactivity of diazirines also make them valuable in polymer chemistry. By incorporating these moieties into polymer backbones, scientists can develop materials with enhanced mechanical properties or stimuli-responsive behavior. For example, polymers containing diazirine groups have been studied for their potential use in drug delivery systems due to their ability to release payloads under specific stimuli.

In conclusion, CAS No 2866353-75-4, or diazirine butanamine hydrochloride, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic and computational techniques, position it as a key compound for future innovations in materials science, pharmaceuticals, and beyond.